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Compound of Interest

2,5-Dimethoxy-d6-4-methyl-
Compound Name:
benzene

Cat. No.: B129009

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is an in-depth technical guide and not a substitute for a certified
Safety Data Sheet (SDS). A specific SDS for 2,5-Dimethoxy-d6-4-methyl-benzene was not
available at the time of writing. The information presented here is primarily based on the safety
data for the non-deuterated analogue, 2,5-Dimethoxytoluene, and general knowledge of
deuterated compounds. The toxicological and physical properties of a deuterated compound
are generally very similar to its non-deuterated counterpart. Always consult the SDS provided
by the supplier before handling any chemical.

Chemical Identification and Physical Properties

2,5-Dimethoxy-d6-4-methyl-benzene is a deuterated form of 2,5-Dimethoxy-4-methylbenzene
(also known as 2,5-dimethoxytoluene). The primary difference is the replacement of six
hydrogen atoms with deuterium atoms on the methoxy groups, leading to a higher molecular
weight.

Table 1: Physical and Chemical Properties
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Property Value Source

) 2,5-Dimethoxy-d6-4-methyl-
Chemical Name .
benzene

2,5-Di(methoxy-d3)toluene-d6;

Synonyms 1,4-Di(methoxy-d3)-2-methyl- [1]
benzene

CAS Number 58262-06-9 [1]

Molecular Formula CoHeD6O2 [1]

Molecular Weight 158.23 g/mol [1]
Not specified, likely a solid or

Appearance -

liquid

Not available for deuterated

compound. (2,5-

Boiling Point ) -
Dimethoxytoluene: Not
available)
Not available for deuterated
] ] compound. (2,5-
Melting Point -

Dimethoxytoluene: Not
available)

Combustible material. (For a
) similar compound, 2,3-
Flash Point ] [2]
Dimethoxytoluene, the flash

point is 85 °C / 185 °F)

Solubility Likely immiscible with water. [2]

Hazard Identification and Toxicological Data

The toxicological properties of 2,5-Dimethoxy-d6-4-methyl-benzene have not been fully
investigated.[2] The primary hazards are expected to be similar to those of related
dimethoxytoluene compounds.
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GHS Hazard Statements for Structurally Similar Compounds:

Causes skin irritation.[3]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4][5]

Harmful to aquatic life.

Table 2: Toxicological Summary (Based on Analogous Compounds)

Effect Observation Source
The toxicological properties
Acute Toxicity have not been fully [2]

investigated.

Skin Corrosion/Irritation

Causes skin irritation.

[3]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[4]

Respiratory/Skin Sensitization

No information available.

[2]

Germ Cell Mutagenicity

No information available.

[2]

Carcinogenicity

No ingredient of this product
present at levels greater than
or equal to 0.1% is identified
as a known or anticipated

carcinogen by NTP or IARC.

Reproductive Toxicity

No information available.

[2]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[4]115]

Specific Target Organ Toxicity
(Repeated Exposure)

None known.

[2]

Aspiration Hazard

No information available.

[2]
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Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[2]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the limited specific data, a cautious approach based on handling similar aromatic ethers
is mandatory.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.[6]

o Eye and Face Protection: Chemical splash goggles meeting ANSI Z87.1 standards are
required. A face shield should be worn over goggles if there is a significant risk of splashing.

[2][6]

o Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, should be
worn. Change gloves immediately upon contamination. For prolonged handling, heavier-duty
gloves may be necessary.[6]

» Body Protection: A flame-resistant lab coat, fully buttoned, is required. Clothing underneath
should be made of natural fibers like cotton and cover the entire body.[6]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[6]

Handling and Storage

» Handling: Handle in accordance with good industrial hygiene and safety practices.[2] Avoid
contact with skin, eyes, or clothing.[2] Avoid ingestion and inhalation.[2] Keep away from
open flames, hot surfaces, and sources of ignition.[2] Take precautionary measures against
static discharges.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Keep
away from heat, sparks, and flame.[2] Incompatible with oxidizing agents.[2]
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First-Aid Measures

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention immediately if symptoms occur.[2]

 Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[2]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), or powder.[2] Water
mist may be used to cool closed containers.[2]

» Specific Hazards: Combustible material.[2] Containers may explode when heated.[2]
Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (COZ2).

[2]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Visualized Workflows
Safe Handling Workflow

The following diagram outlines the logical workflow for safely handling 2,5-Dimethoxy-d6-4-
methyl-benzene from receipt to disposal.
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Caption: Safe handling workflow for 2,5-Dimethoxy-d6-4-methyl-benzene.

Emergency Response Logic

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b129009?utm_src=pdf-body-img
https://www.benchchem.com/product/b129009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

This diagram illustrates the decision-making process in the event of an exposure or spill.

Exposure or Spill Event
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Decontaminate Area

Click to download full resolution via product page

Caption: Emergency response flowchart for exposure or spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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